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Compound of Interest

Compound Name: 6-Chloro-5-iodopyridin-3-amine

Cat. No.: B1311340

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 6-
Chloro-5-iodopyridin-3-amine (CAS No. 444902-32-3). Due to the limited availability of a
complete Safety Data Sheet (SDS) for this specific compound, this guide supplements known
data with information from closely related isomers and analogous chemical structures. All data
not directly pertaining to 6-Chloro-5-iodopyridin-3-amine is clearly marked. This document is
intended to support risk assessment and the implementation of safe handling procedures in a
laboratory or research environment.

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 6-Chloro-5-iodopyridin-
3-amine.
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Property Value Source
CAS Number 444902-32-3 N/A
Molecular Formula CsH4CIIN2 [1]
Molecular Weight 254.46 g/mol [1]
Appearance Solid [2]
Melting Point 115-125°C [1]
Boiling Point 384.31£42.0 °C (Predicted) [1]
Density 2.139+0.06 g/cm? (Predicted) [1]

pKa 0.97+0.10 (Predicted) [1]

Section 2: Hazard Identification and GHS
Classification

The following table outlines the GHS hazard classification for 6-Chloro-5-iodopyridin-3-

amine.
GHS Classification =~ Hazard Statement Signal Word Pictograms
Acute toxicity, Oral H302: Harmful if GHSO05, GHSO07,
Danger
(Category 4) swallowed GHSO09
Serious eye damage H318: Causes serious
(Category 1) eye damage

Hazardous to the

aquatic environment, H400: Very toxic to
acute hazard aquatic life
(Category 1)

Data sourced from ChemicalBook for CAS 444902-32-3[1]
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Note on Isomer Hazards: The isomer 6-Chloro-5-iodopyridin-2-amine is classified as Acute
Toxicity 3, Oral (H301: Toxic if swallowed), indicating that positional differences of the amino
group can significantly impact the toxicity profile.

Section 3: Toxicological Information

Detailed toxicological data for 6-Chloro-5-iodopyridin-3-amine is not readily available. The
following information is based on general knowledge of aminopyridines and data from related
compounds. Aminopyridines as a class of compounds are known to be readily absorbed
through the skin and gastrointestinal tract and can be acutely toxic.[3] Their toxic effects can
include acting as potassium channel blockers, which may lead to convulsions or seizures.[3]

Exposure Route Potential Effects

Inhalation May cause respiratory tract irritation.[4]

Skin Contact May cause skin irritation.[4]

Eye Contact Causes serious eye damage.[1]

Ingestion Harmful if swallowed.[1] May cause irritation of

the digestive tract.[5]

Section 4: First Aid Measures

In the event of exposure to 6-Chloro-5-iodopyridin-3-amine, the following first aid procedures
should be followed.
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Exposure Route

First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Get medical attention as soon as

possible.[6]

Skin Contact

Immediately flush the contaminated skin with
water. If the chemical penetrates clothing,
immediately remove the clothing and flush the

skin with water. Get medical attention promptly.

[6]

Eye Contact

Immediately wash (irrigate) the eyes with large
amounts of water, occasionally lifting the lower
and upper lids. Get medical attention

immediately.[6]

Ingestion

If the chemical has been swallowed, get medical

attention immediately.[6]

Section 5: Handling and Storage

Proper handling and storage are crucial to minimize risk.

Aspect

Protocol

Handling

Wash thoroughly after handling.[7] Do not eat,
drink or smoke when using this product.[7] Use
only in a well-ventilated area.[4] Wear protective
gloves/protective clothing/eye protection/face

protection.[7]

Storage

Store in a tightly closed container.[8] Store in a
cool, dry, well-ventilated area away from

incompatible substances.[8]

Section 6: Experimental Protocols and Workflows
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Detailed experimental protocols for the safety assessment of 6-Chloro-5-iodopyridin-3-amine
are not publicly available. However, a general workflow for assessing the safety of a new
chemical entity is presented below.

In Vivo Toxicity (Rodent Model)

Physicochemical Characterization In Vitro Toxicity Acute Oral/Dermal Toxicity (LD50) }—>‘ Skin/Eye Irritation

Proceed if
Physical State, Melting/Boiling Point, SDlumnty}Mg, Ames Test (Mutagenicity) H Cell Viability Assays (Cytotoxicity) ( Ecotoxicity

Aquatic Toxicity (e.g., Daphnia, Algae)

Click to download full resolution via product page

Figure 1. Generalized workflow for chemical safety assessment.

Section 7: Potential Biological Pathways

The precise biological signaling pathways affected by 6-Chloro-5-iodopyridin-3-amine are not
well-documented. However, based on the known pharmacology of aminopyridines, a primary
mechanism of action is the blockage of voltage-gated potassium (K+) channels.[3] This action
can have significant downstream effects on cellular function, particularly in excitable cells like
neurons.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.benchchem.com/product/b1311340?utm_src=pdf-body-img
https://www.benchchem.com/product/b1311340?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2017-01/documents/nci-2006_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Action

6-Chloro-5-iodopyridin-3-amine

Cellular Target

Voltage-Gated K+ Channel

Downstream Effects

Altered Membrane Potential

'

Increased Neurotransmitter Release

'

Increased Neuronal Excitability

an result in

Seizures

Click to download full resolution via product page

Figure 2. Postulated signaling pathway of aminopyridine toxicity.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete Safety Data Sheet. It is essential to consult a comprehensive and verified SDS for
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6-Chloro-5-iodopyridin-3-amine before handling, and to perform a thorough risk assessment
for any new experimental procedure. The information on related compounds is provided for
context and should be interpreted with caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Safety Guide: 6-Chloro-5-
iodopyridin-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311340#6-chloro-5-iodopyridin-3-amine-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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